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Monoisopropyl Phthalate Monoisopropyl Phthalate Monoisopropyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of isopropanol. It has a role as an anti-estrogen and a human xenobiotic metabolite. It is a phthalic acid monoester and an isopropyl ester. It derives from a propan-2-ol.
Brand Name: Vulcanchem
CAS No.: 35118-50-4
VCID: VC0046953
InChI: InChI=1S/C11H12O4/c1-7(2)15-11(14)9-6-4-3-5-8(9)10(12)13/h3-7H,1-2H3,(H,12,13)
SMILES: CC(C)OC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula: C11H12O4
Molecular Weight: 208.21 g/mol

Monoisopropyl Phthalate

CAS No.: 35118-50-4

Reference Standards

VCID: VC0046953

Molecular Formula: C11H12O4

Molecular Weight: 208.21 g/mol

Monoisopropyl Phthalate - 35118-50-4

CAS No. 35118-50-4
Product Name Monoisopropyl Phthalate
Molecular Formula C11H12O4
Molecular Weight 208.21 g/mol
IUPAC Name 2-propan-2-yloxycarbonylbenzoic acid
Standard InChI InChI=1S/C11H12O4/c1-7(2)15-11(14)9-6-4-3-5-8(9)10(12)13/h3-7H,1-2H3,(H,12,13)
Standard InChIKey CXJOEMLCEGZVPL-UHFFFAOYSA-N
SMILES CC(C)OC(=O)C1=CC=CC=C1C(=O)O
Canonical SMILES CC(C)OC(=O)C1=CC=CC=C1C(=O)O
Description Monoisopropyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of isopropanol. It has a role as an anti-estrogen and a human xenobiotic metabolite. It is a phthalic acid monoester and an isopropyl ester. It derives from a propan-2-ol.
Synonyms 1,2-Benzenedicarboxylic Acid 1-(1-Methylethyl) Ester; 1,2-Benzenedicarboxylic Acid Mono(1-methylethyl) Ester; Phthalic Acid Isopropyl Ester; Isopropyl Hydrogen o-Phthalate; Phthalic Acid Monoisopropyl Ester; o-(Isopropoxycarbonyl)benzoic Acid;
PubChem Compound 118770
Last Modified Nov 11 2021
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